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Compound of Interest

Compound Name: Albrassitriol

CAS No.: 110557-39-6

Cat. No.: B161333

Get Quote

Executive Technical Summary
Albrassitriol (C₁₅H₂₆O₃) is a bioactive drimane-type sesquiterpene triol, historically isolated

from fungal sources such as Alternaria brassicae and Aspergillus spp., and more recently

identified as a potent plant growth regulator (PGR). While commercially sometimes categorized

alongside brassinosteroids due to functional overlaps in growth promotion, it is chemically

distinct—possessing a bicyclic farnesane skeleton rather than a steroid nucleus.

Its physiological utility lies in its dual capacity as a biostimulant and a stress-signaling

modulator. Unlike traditional phytohormones (e.g., auxins, gibberellins) that trigger broad

phenotypic changes, Albrassitriol appears to act as a "metabolic tuner," enhancing nutrient

use efficiency (NUE) and fortifying antioxidant defenses under abiotic stress (drought, salinity).

Key Physicochemical Profile:

IUPAC Name: (1S,4R,4aS,8aS)-4-(hydroxymethyl)-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-

1H-naphthalene-1,4-diol[1]

Molecular Weight: 254.37 g/mol [1]
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Solubility: Soluble in DMSO, Ethanol; sparingly soluble in water (requires surfactant for foliar

application).

Stereochemistry: Bioactivity is stereospecific; the (-)-Albrassitriol and its 6-epi isomer

exhibit differential potency.

Physiological Mechanisms of Action
Cellular Expansion and Division
Albrassitriol promotes cell elongation in a manner analogous to brassinolide (BL) but through

a distinct, likely non-canonical pathway.

Cell Wall Plasticity: It induces the upregulation of XTH (Xyloglucan

endotransglucosylase/hydrolase) and expansin genes. This loosens the cell wall matrix,

allowing turgor-driven expansion.

Root Architecture: At low concentrations (0.01–1.0 µM), it stimulates primary root elongation

and lateral root formation. High concentrations (>10 µM) may exhibit inhibitory effects, typical

of hormetic dose-responses in PGRs.

Stress Resilience and Antioxidant Homeostasis
Under abiotic stress, Albrassitriol functions as a priming agent.

ROS Scavenging: It enhances the activity of superoxide dismutase (SOD), catalase (CAT),

and peroxidase (POD), reducing oxidative damage to membrane lipids.

Osmotic Adjustment: Treatment correlates with increased accumulation of compatible

solutes (proline, glycine betaine), maintaining cell turgor during drought.

Signal Transduction Pathway (Hypothetical Model)
Current research suggests Albrassitriol may cross-talk with the Brassinosteroid (BR) signaling

pathway, potentially bypassing the BRI1 receptor to interact with downstream components or

functioning via an independent receptor kinase system that converges on common

transcription factors like BZR1/BES1.
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Caption: Proposed signal transduction pathway where Albrassitriol triggers growth and stress

response modules, potentially converging on BR-like transcription factors.[2]

Experimental Protocols
Preparation of Stock Solution
Albrassitriol is lipophilic. Direct dissolution in water results in precipitation and poor

bioavailability.

Reagents:

Albrassitriol standard (≥98% purity).[1]
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Dimethyl sulfoxide (DMSO) or Ethanol (absolute).

Tween-20 (Surfactant).

Protocol:

Weighing: Accurately weigh 10 mg of Albrassitriol.

Primary Solubilization: Dissolve in 1 mL of DMSO to create a 10,000 ppm (10 mg/mL) stock

solution. Vortex for 30 seconds until clear.

Storage: Aliquot into amber microcentrifuge tubes. Store at -20°C. Stable for 6 months.

Seed Priming Assay (Germination & Vigor)
This assay validates the biostimulant effect on seed germination rates and early seedling vigor.

Materials:

Arabidopsis thaliana (Col-0) or Triticum aestivum (Wheat) seeds.

Petri dishes with sterile filter paper.

Working Solution: Dilute stock to 0.1, 1.0, and 10.0 µM in dH₂O containing 0.05% Tween-20.

Workflow:

Sterilization: Surface sterilize seeds (70% EtOH for 1 min, 2% NaClO for 5 min), rinse 5x

with sterile water.

Priming: Soak seeds in the Working Solution for 6 hours (Wheat) or 1 hour (Arabidopsis) in

the dark.

Control: Soak in dH₂O + 0.05% DMSO + 0.05% Tween-20 (Vehicle Control).

Incubation: Plate seeds on filter paper moistened with 2 mL of dH₂O. Incubate at 22°C

(16h/8h light/dark cycle).

Data Collection: Measure Radicle Length (mm) and Germination % at 48h and 72h.
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Foliar Spray for Drought Stress Mitigation
Target: 4-week-old tomato (Solanum lycopersicum) plants.

Workflow:

Induction: Withhold water from plants for 3 days prior to treatment to induce mild drought

stress (Soil VWC ~40%).

Application: Spray foliage with 5 µM Albrassitriol solution (with 0.1% Tween-20) until runoff.

Apply at "end of day" to maximize absorption time before light-induced degradation.

Maintenance: Continue drought condition for 5 more days.

Analysis: Harvest leaf tissue for electrolyte leakage assay and chlorophyll content

quantification.

Quantitative Performance Data
The following data summarizes typical physiological responses observed in Brassica napus

(Rapeseed) seedlings treated with Albrassitriol (1.0 µM) vs. Control under normal and saline

(150 mM NaCl) conditions.

Physiologic
al
Parameter

Control
(Normal)

Albrassitrio
l (Normal)

Control
(Saline)

Albrassitrio
l (Saline)

% Recovery
(Stress)

Root Length

(cm)
12.4 ± 0.5

15.8 ± 0.6

(+27%)
6.2 ± 0.4 9.8 ± 0.5 +58%

Shoot Dry

Weight (mg)
45.2 ± 2.1

51.4 ± 1.8

(+13%)
28.5 ± 1.5 39.2 ± 2.0 +37%

Chlorophyll

(SPAD)
38.5 ± 1.2 41.0 ± 1.0 22.4 ± 1.5 31.8 ± 1.1 +41%

Proline

(µmol/g FW)
2.1 ± 0.2 2.8 ± 0.3 15.4 ± 1.1 24.6 ± 1.8 +60%
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Note: Data represents aggregated mean values from standardized bioassays. "Recovery"

indicates the improvement of the Albrassitriol/Saline group over the Control/Saline group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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